Cas no 19022-71-0 ([2-(diethylamino)ethyl]carbamodithioic acid)

• Product name: [2-(diethylamino)ethyl]carbamodithioic acid
• CAS No: 19022-71-0
• MF: C₇H₁₆N₂S₂
• MW: 192.34534
• CID: 1383762
• PubChem ID: 3032696

[2-(diethylamino)ethyl]carbamodithioic acid Chemical and Physical Properties

Names and Identifiers

• [2-(diethylamino)ethyl]carbamodithioic acid
• 2-(diethylamino)ethylcarbamodithioic acid
• N-[2-(Diethylamino)ethyl]carbamodithioic acid
• CARBAMIC ACID, 2-DIETHYLAMINOETHYLDITHIO-
• BRN 1759667
• 19022-71-0
• 2-Diethylaminoethyldithiocarbamic acid
• N-(2-Diethylaminoethyl)dithiocarbamic acid
• 3-04-00-00531 (Beilstein Handbook Reference)
• DTXSID60172499

• Inchi： InChI=1S/C7H16N2S2/c1-3-9(4-2)6-5-8-7(10)11/h3-6H2,1-2H3,(H2,8,10,11)
• InChI Key： SJXGCZHADALIJA-UHFFFAOYSA-N
• SMILES： CCN(CC)CCNC(=S)S

Computed Properties

• Exact Mass: 192.07568
• Monoisotopic Mass: 192.07549
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.4

Experimental Properties

• Density: 1.073
• Boiling Point: 248.3°C at 760 mmHg
• Flash Point: 104°C
• Refractive Index: 1.548
• PSA: 15.27